Ethyl 4-Oxoazepane-1-carboxylate
Overview
Description
Ethyl 4-Oxoazepane-1-carboxylate (E4OAC) is a synthetic chemical compound that has been studied in recent years for its potential uses in medicine and scientific research. This compound is a bicyclic lactone that is composed of two rings, a five-membered oxazoline ring and a three-membered oxepane ring, and is characterized by its unusual stereochemistry. E4OAC has been shown to possess a wide range of biological activities and has been studied for its potential applications in the treatment of a variety of diseases including cancer, inflammation, and neurological disorders. In addition, E4OAC has been studied in laboratory experiments as a potential therapeutic agent and as a probe for studying the structure and function of proteins.
Scientific Research Applications
Organic Synthesis and Catalysis
Research has explored the use of ethyl carboxylate compounds in organic synthesis, showcasing their utility in catalyzed annulation reactions. For example, ethyl 2-methyl-2,3-butadienoate has been used in [4 + 2] annulation reactions with N-tosylimines, catalyzed by organic phosphine, to form highly functionalized tetrahydropyridines with complete regioselectivity (Zhu et al., 2003). This demonstrates the broader class of ethyl carboxylate compounds' roles in facilitating complex organic transformations.
Medicinal Chemistry and Drug Development
Ethyl carboxylate derivatives have been investigated for their potential in drug development. For instance, Ethyl 1,4-benzodioxan-2-carboxylate has been utilized as an intermediate for producing drug compounds, highlighting the importance of ethyl carboxylate structures in synthesizing biologically active molecules (Kasture et al., 2005).
Advanced Material Synthesis
In the realm of materials science, ethyl carboxylate compounds have contributed to the synthesis of novel materials. The development of new synthetic methods, such as the microwave-assisted synthesis of Ethyl 1,3-cyclohexadien-1-carboxylate, showcases the role of these compounds in efficiently creating substances with potential applications in various industries (Tesson & Deshayes, 2000).
Enzymatic Reactions and Biocatalysis
The kinetic resolution of Ethyl 1,4-benzodioxan-2-carboxylate using lipase-catalyzed transesterification reactions emphasizes the intersection of organic chemistry and biotechnology. This process, which achieves high enantioselectivity, exemplifies the use of ethyl carboxylate derivatives in enantioselective synthesis, a critical aspect of pharmaceutical production (Kasture et al., 2005).
Properties
IUPAC Name |
ethyl 4-oxoazepane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO3/c1-2-13-9(12)10-6-3-4-8(11)5-7-10/h2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IBUMPBFHLUYONP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCCC(=O)CC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50506188 |
Source
|
| Record name | Ethyl 4-oxoazepane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50506188 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
56515-89-0 |
Source
|
| Record name | Ethyl 4-oxoazepane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50506188 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Carbethoxyazepan-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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